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Compound of Interest

Compound Name: 4-Bromo-2,6-dimethylanisole

Cat. No.: B076157 Get Quote

Technical Guide: 4-Bromo-2,6-dimethylanisole
Audience: Researchers, scientists, and drug development professionals.

Abstract
This technical guide provides a comprehensive overview of 4-Bromo-2,6-dimethylanisole, a

key chemical intermediate. It details the compound's chemical identity, including its CAS

number and structure, and summarizes its physicochemical properties. This document includes

a plausible experimental protocol for its synthesis, based on established chemical principles for

the bromination of activated aromatic compounds. Furthermore, it presents available

spectroscopic data and visualizations to aid in its identification and use in research and

development, particularly in the synthesis of more complex molecules for pharmaceutical and

agrochemical applications.

Chemical Identity and Structure
4-Bromo-2,6-dimethylanisole, also known as 5-Bromo-2-methoxy-m-xylene, is an aromatic

ether. The presence of the bromine atom and the methoxy group makes it a versatile

intermediate for various organic syntheses, including the formation of carbon-carbon and

carbon-heteroatom bonds, which are crucial in the development of new chemical entities.[1][2]

CAS Number: 14804-38-7[1][3][4][5][6]
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Molecular Formula: C₉H₁₁BrO[1][3][7]

Molecular Weight: 215.09 g/mol [1][3][7]

Synonyms: 5-Bromo-2-methoxy-m-xylene, 5-Bromo-2-methoxy-1,3-dimethylbenzene[2][4]

Chemical Structure
The structure of 4-Bromo-2,6-dimethylanisole consists of a benzene ring substituted with a

methoxy group, two methyl groups at positions 2 and 6, and a bromine atom at position 4.

Synthesis Workflow

Start Dissolve 2,6-dimethylanisole
in Acetonitrile

Add N-Bromosuccinimide (NBS)
at room temperature Monitor reaction by TLC Quench with Na₂S₂O₃ solution Extract with organic solvent Wash, dry, and concentrate Purify by column chromatography

(if necessary) 4-Bromo-2,6-dimethylanisole

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076157#4-bromo-2-6-dimethylanisole-cas-number-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/product/b076157#4-bromo-2-6-dimethylanisole-cas-number-and-structure
https://www.benchchem.com/product/b076157#4-bromo-2-6-dimethylanisole-cas-number-and-structure
https://www.benchchem.com/product/b076157#4-bromo-2-6-dimethylanisole-cas-number-and-structure
https://www.benchchem.com/product/b076157#4-bromo-2-6-dimethylanisole-cas-number-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b076157?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

